5-{3-[4-(4-methoxyphenyl)piperazin-1-yl]-3-oxopropyl}-2-[4-(propan-2-yl)phenyl]-4H,5H-pyrazolo[1,5-a]pyrazin-4-one

Specification

• CAS No.: 1326825-04-0
• Molecular Formula: C29H33N5O3
• Molecular Weight: 499.615
• IUPAC Name: 5-[3-[4-(4-methoxyphenyl)piperazin-1-yl]-3-oxopropyl]-2-(4-propan-2-ylphenyl)-1,2,3,3a-tetrahydropyrazolo[1,5-a]pyrazin-4-one
• Standard InChI: InChI=1S/C29H37N5O3/c1-21(2)22-4-6-23(7-5-22)26-20-27-29(36)33(18-19-34(27)30-26)13-12-28(35)32-16-14-31(15-17-32)24-8-10-25(37-3)11-9-24/h4-11,18-19,21,26-27,30H,12-17,20H2,1-3H3
• Standard InChI Key: QBBHCLHBPQXDQK-UHFFFAOYSA-N
• SMILES: CC(C)C1=CC=C(C=C1)C2CC3C(=O)N(C=CN3N2)CCC(=O)N4CCN(CC4)C5=CC=C(C=C5)OC

Introduction

Chemical Identity and Structural Features

Molecular Characterization

The compound’s molecular formula is reported as C29H33N5O3 with a molecular weight of 499.615 g/mol, though PubChem lists a slightly divergent formula (C29H37N5O3) and weight (503.6 g/mol). This discrepancy may arise from differences in hydration states, salt forms, or computational methods. The IUPAC name and SMILES string confirm its intricate structure:

IUPAC Name
5-[3-[4-(4-Methoxyphenyl)piperazin-1-yl]-3-oxopropyl]-2-(4-propan-2-ylphenyl)-1,2,3,3a-tetrahydropyrazolo[1,5-a]pyrazin-4-one.

SMILES
CC(C)C1=CC=C(C=C1)C2CC3C(=O)N(C=CN3N2)CCC(=O)N4CCN(CC4)C5=CC=C(C=C5)OC.

Structural Components

• Pyrazolo[1,5-a]pyrazin-4-one core: A bicyclic system fused with pyrazole and pyrazine rings, providing rigidity and potential hydrogen-bonding sites.

• 4-Isopropylphenyl group: A hydrophobic substituent at position 2, which may enhance membrane permeability.

• Piperazine side chain: Linked via a ketone-propyl spacer, the piperazine moiety is substituted with a 4-methoxyphenyl group, a feature common in serotonin and dopamine receptor ligands.

Synthetic Methodologies

General Approaches to Pyrazolo[1,5-a]pyrazin-4-one Derivatives

While no explicit synthesis route for this compound is published, analogous molecules are synthesized via:

• Microwave-assisted cyclization: Ethyl 1-(2-oxo-2-phenylethyl)-3-phenyl-1H-pyrazole-5-carboxylate derivatives react with amines under solvent-free conditions to form the pyrazolo[1,5-a]pyrazine core.

• Cross-dehydrogenative coupling (CDC): Acetic acid and molecular oxygen promote coupling between β-ketoesters and N-amino-2-iminopyridines, enabling atom-economical heterocycle formation.

Proposed Synthesis Pathway

A plausible route for this compound involves:

• Core formation: Cyclization of a pyrazole-carboxylate precursor with 2-morpholinoethanamine under microwave irradiation.

• Side-chain introduction:

  • Step 1: Alkylation of the pyrazolo-pyrazinone nitrogen with 3-chloropropiophenone.

  • Step 2: Coupling the resulting ketone with 4-(4-methoxyphenyl)piperazine via amide bond formation.

Table 1: Key Synthetic Intermediates

Intermediate	Role
Ethyl 1-(2-oxo-2-phenylethyl)-3-phenyl-1H-pyrazole-5-carboxylate	Core precursor
4-(4-Methoxyphenyl)piperazine	Piperazine donor
3-Chloropropiophenone	Alkylating agent

Analytical Characterization

Spectroscopic Techniques

• Nuclear Magnetic Resonance (NMR):

  • 1H NMR: Expected signals include a singlet for the methoxy group (~δ 3.8 ppm), multiplet aromatic protons (δ 6.8–7.5 ppm), and piperazine methylenes (δ 2.5–3.5 ppm).

  • 13C NMR: Carbonyl carbons (C=O) appear near δ 170 ppm, with pyrazine/pyrazole carbons between δ 140–160 ppm.

• Mass Spectrometry (MS): A molecular ion peak at m/z 499.6 ([M+H]+) confirms the molecular weight.

• Infrared (IR) Spectroscopy: Strong absorptions for C=O (~1680 cm⁻¹) and N-H (~3300 cm⁻¹) bonds.

X-ray Crystallography

While no data exist for this specific compound, a related pyrazolo[1,5-a]pyrazin-4-one derivative crystallized in the monoclinic space group P21/c, with bond lengths and angles consistent with the proposed structure.

Future Directions

• Pharmacological Profiling: Screen against cancer cell lines and neurological targets (e.g., 5-HT receptors).

• Structure-Activity Relationship (SAR) Studies: Modify the isopropylphenyl or methoxyphenyl groups to optimize potency.

• Formulation Development: Explore salt forms (e.g., hydrochloride) to improve aqueous solubility.